Goniodomin A
Goniodomin A
Goniodomin A is a macrolide.
Goniodomin A is a natural product found in Alexandrium hiranoi with data available.
Goniodomin A is a natural product found in Alexandrium hiranoi with data available.
Brand Name:
Vulcanchem
CAS No.:
112923-40-7
VCID:
VC20811306
InChI:
InChI=1S/C43H60O12/c1-22-18-19-49-43(48,28(22)7)36-13-8-10-29(44)37(46)27(6)31-16-17-34(50-31)32-11-9-12-33(51-32)35-15-14-25(4)42(54-35)21-24(3)26(5)39(55-42)40-30(45)20-23(2)38(53-40)41(47)52-36/h8-9,11,13,22,24,28-40,44-46,48H,2,4-6,10,12,14-21H2,1,3,7H3/b13-8-
SMILES:
CC1CCOC(C1C)(C2C=CCC(C(C(=C)C3CCC(O3)C4C=CCC(O4)C5CCC(=C)C6(O5)CC(C(=C)C(O6)C7C(CC(=C)C(O7)C(=O)O2)O)C)O)O)O
Molecular Formula:
C43H60O12
Molecular Weight:
768.9 g/mol
Goniodomin A
CAS No.: 112923-40-7
Cat. No.: VC20811306
Molecular Formula: C43H60O12
Molecular Weight: 768.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Goniodomin A is a macrolide. Goniodomin A is a natural product found in Alexandrium hiranoi with data available. |
|---|---|
| CAS No. | 112923-40-7 |
| Molecular Formula | C43H60O12 |
| Molecular Weight | 768.9 g/mol |
| IUPAC Name | (19Z)-16,17,27-trihydroxy-21-(2-hydroxy-3,4-dimethyloxan-2-yl)-31-methyl-2,15,25,30-tetramethylidene-22,33,34,35,36,37-hexaoxahexacyclo[27.3.1.11,5.16,10.111,14.124,28]heptatriaconta-8,19-dien-23-one |
| Standard InChI | InChI=1S/C43H60O12/c1-22-18-19-49-43(48,28(22)7)36-13-8-10-29(44)37(46)27(6)31-16-17-34(50-31)32-11-9-12-33(51-32)35-15-14-25(4)42(54-35)21-24(3)26(5)39(55-42)40-30(45)20-23(2)38(53-40)41(47)52-36/h8-9,11,13,22,24,28-40,44-46,48H,2,4-6,10,12,14-21H2,1,3,7H3/b13-8- |
| Standard InChI Key | UBLDAHNUOSMNHW-JYRVWZFOSA-N |
| Isomeric SMILES | CC1CCOC(C1C)(C2/C=C\CC(C(C(=C)C3CCC(O3)C4C=CCC(O4)C5CCC(=C)C6(O5)CC(C(=C)C(O6)C7C(CC(=C)C(O7)C(=O)O2)O)C)O)O)O |
| SMILES | CC1CCOC(C1C)(C2C=CCC(C(C(=C)C3CCC(O3)C4C=CCC(O4)C5CCC(=C)C6(O5)CC(C(=C)C(O6)C7C(CC(=C)C(O7)C(=O)O2)O)C)O)O)O |
| Canonical SMILES | CC1CCOC(C1C)(C2C=CCC(C(C(=C)C3CCC(O3)C4C=CCC(O4)C5CCC(=C)C6(O5)CC(C(=C)C(O6)C7C(CC(=C)C(O7)C(=O)O2)O)C)O)O)O |
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